Cas no 100929-85-9 (1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI))

• Product Name: 1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI)
• CAS No: 100929-85-9
• MF: C₁₀H₉KO₄P
• MW: 263.248124837875
• CID: 137877
• PubChem ID: 16219776
• Update Time: 2025-06-11

1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI)
• 1-Naphthyl phosphate potassium salt
• naphthalen-1-yl dihydrogen phosphate,potassium
• A-naphthyl acid phosphate monopotassium
• α-naphthyl acid phosphate monopotassium salt
• ALPHA-NAPHTHYL ACID PHOSPHATE MONOPOTASSIUM SALT
• 1-Naphthyl phosphate potassium salt powder
• CID 16219776
• 100929-85-9
• PUBCHEM_16219776
• DTXSID60585242
• 1-Naphthyl phosphate potassium salt, powder
• FT-0769097
• s5441
• 1-Naphthalenol, dihydrogen phosphate, monopotassium salt (9CI)
• NAPHTHALEN-1-YLOXYPHOSPHONIC ACID POTASSIUM

• Inchi： 1S/C10H9O4P.K/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7H,(H2,11,12,13);
• InChI Key： NFAYDMOGJKWSMQ-UHFFFAOYSA-N
• SMILES： [K].P(=O)(O)(O)OC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 261.98000
• Monoisotopic Mass: 262.98755225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL
• PSA: 79.40000
• LogP: 2.74950

1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthalenol,dihydrogen phosphate, monopotassium salt (9CI)

Comprehensive Overview of 1-Naphthalenol, dihydrogen phosphate, monopotassium salt (9CI) (CAS No. 100929-85-9)

1-Naphthalenol, dihydrogen phosphate, monopotassium salt (9CI), with the CAS number 100929-85-9, is a specialized chemical compound widely utilized in biochemical research, industrial applications, and advanced material synthesis. This compound, often referred to as monopotassium 1-naphthyl phosphate, is a derivative of naphthalene, featuring a phosphate group and a potassium counterion. Its unique molecular structure makes it valuable in enzymatic studies, fluorescence labeling, and as a precursor in organic synthesis.

The growing interest in 1-Naphthalenol phosphate derivatives is driven by their role in enzyme-substrate interactions and biomarker detection. Researchers frequently search for "applications of 1-naphthyl phosphate in ELISA" or "how monopotassium salts enhance solubility in assays," highlighting its relevance in diagnostic technologies. The compound's ability to act as a substrate for alkaline phosphatase (ALP) has made it indispensable in immunoassays and biosensors, aligning with the rising demand for rapid and accurate diagnostic tools.

From an industrial perspective, CAS 100929-85-9 is employed in the production of specialty chemicals and photoactive materials. Its compatibility with UV-curable coatings and photoresists has sparked interest in nanotechnology and microfabrication. Searches like "1-naphthyl phosphate in photolithography" or "role of potassium salts in material science" reflect its cross-disciplinary applications. The compound's stability under varying pH conditions further enhances its utility in formulation chemistry.

Environmental and safety considerations are also critical when discussing monopotassium 1-naphthyl phosphate. Users often inquire about "biodegradability of naphthalene derivatives" or "safe handling of phosphate salts," emphasizing the need for sustainable practices. While the compound is not classified as hazardous under standard regulations, proper storage and handling are recommended to maintain its integrity and performance in lab settings.

Innovations in green chemistry have further propelled research into eco-friendly synthesis routes for 1-Naphthalenol phosphate derivatives. Queries such as "solvent-free synthesis of monopotassium salts" or "catalytic methods for naphthyl phosphate production" underscore the shift toward sustainable methodologies. These advancements align with global trends in reducing chemical waste and energy consumption.

In summary, 1-Naphthalenol, dihydrogen phosphate, monopotassium salt (9CI) (CAS 100929-85-9) is a versatile compound with significant applications in biochemistry, industrial chemistry, and material science. Its role in diagnostic assays, nanotechnology, and sustainable synthesis continues to attract scientific and commercial interest, making it a subject of ongoing research and development.